Cas no 2639403-41-9 (2-Amino-3-(pyridin-2-yl)propanamide dihydrochloride)

• Product Name: 2-Amino-3-(pyridin-2-yl)propanamide dihydrochloride
• CAS No: 2639403-41-9
• MF: C₈H₁₃Cl₂N₃O
• MW: 238.114319562912
• MDL: MFCD33549445
• CID: 5458988
• PubChem ID: 155970492
• Update Time: 2025-05-26

2-Amino-3-(pyridin-2-yl)propanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanamide, α-amino-, hydrochloride (1:2)
• 2639403-41-9
• EN300-28220701
• Z4981909244
• 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride
• 2-Amino-3-(pyridin-2-yl)propanamide dihydrochloride

• MDL： MFCD33549445
• Inchi： 1S/C8H11N3O.2ClH/c9-7(8(10)12)5-6-3-1-2-4-11-6;;/h1-4,7H,5,9H2,(H2,10,12);2*1H
• InChI Key： ZIZPYBJJFIIFEY-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C(CC1C=CC=CN=1)N)N

Computed Properties

• Exact Mass: 237.0435674g/mol
• Monoisotopic Mass: 237.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82Ų

Additional information on 2-Amino-3-(pyridin-2-yl)propanamide dihydrochloride

2-Amino-3-(pyridin-2-yl)propanamide Dihydrochloride: A Comprehensive Overview

2-Amino-3-(pyridin-2-yl)propanamide dihydrochloride, also known by its CAS number 2639403-41-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a dihydrochloride salt of 2-amino-3-(pyridin-2-yl)propanamide, which is characterized by its unique chemical structure and potential applications in drug development. The molecule combines an amino group with a pyridine ring, making it a versatile compound for various chemical and biological studies.

The chemical structure of 2-amino-3-(pyridin-2-yl)propanamide consists of a pyridine ring attached to a propanamide chain, with an amino group at the second position. This arrangement imparts the compound with distinct electronic and steric properties, which are crucial for its interactions with biological systems. The dihydrochloride form of the compound is particularly stable and is often preferred for experimental purposes due to its solubility and ease of handling.

Recent studies have highlighted the potential of 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride as a candidate for drug development, particularly in the treatment of neurodegenerative diseases. Researchers have explored its ability to modulate specific neurotransmitter systems, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. The compound's interaction with nicotinic acetylcholine receptors has been a focal point of investigation, as these receptors play a critical role in cognitive function and memory.

In addition to its pharmacological applications, 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride has been studied for its role in chemical synthesis. Its structure serves as a valuable building block for constructing more complex molecules with diverse functionalities. For instance, the pyridine ring can be further modified to introduce additional functional groups, enhancing the compound's versatility in various chemical reactions.

The synthesis of 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride typically involves multi-step processes that combine amide bond formation with pyridine chemistry. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Moreover, green chemistry approaches are being explored to minimize environmental impact during the synthesis process.

The pharmacokinetic properties of 2-amino-3-(pyridin-2-yl)propanamide dihydrochloride have also been extensively studied. Research indicates that the compound exhibits moderate bioavailability and undergoes metabolism through both hepatic and extrahepatic pathways. Understanding these properties is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.

In conclusion, 2-amino-3-(pyridin-2-yli propanamid dihydroklorid) is a promising compound with diverse applications in chemistry and medicine. Its unique structure, coupled with recent research findings, positions it as a valuable tool for advancing drug discovery and development efforts. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the scientific community.